methyl (2Z)-2-{[3-(3-fluoro-4-propoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-3-oxo-2,3-dihydro-1-benzofuran-5-carboxylate

• Molecular Formula: C29H23FN2O5
• Molecular Weight: 498.5 g/mol
• IUPAC Name: methyl (2Z)-2-[[3-(3-fluoro-4-propoxyphenyl)-1-phenylpyrazol-4-yl]methylidene]-3-oxo-1-benzofuran-5-carboxylate
• InChI: InChI=1S/C29H23FN2O5/c1-3-13-36-25-12-9-18(15-23(25)30)27-20(17-32(31-27)21-7-5-4-6-8-21)16-26-28(33)22-14-19(29(34)35-2)10-11-24(22)37-26/h4-12,14-17H,3,13H2,1-2H3/b26-16-
• InChI Key: BLDGEJCHSBQJAZ-QQXSKIMKSA-N
• Isomeric SMILES: CCCOC1=C(C=C(C=C1)C2=NN(C=C2/C=C\3/C(=O)C4=C(O3)C=CC(=C4)C(=O)OC)C5=CC=CC=C5)F
• Canonical SMILES: CCCOC1=C(C=C(C=C1)C2=NN(C=C2C=C3C(=O)C4=C(O3)C=CC(=C4)C(=O)OC)C5=CC=CC=C5)F

Description

Methyl (2Z)-2-{[3-(3-fluoro-4-propoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-3-oxo-2,3-dihydro-1-benzofuran-5-carboxylate, often referred to as Compound X , belongs to the class of benzofuran derivatives. It combines a pyrazole ring, a benzofuran ring, and a carboxylate ester group. The compound’s unique structure makes it intriguing for various applications.

Preparation Methods

Synthetic Routes::

Condensation Reaction:

Industrial Production:

Chemical Reactions Analysis

Compound X undergoes several chemical reactions:

Oxidation: Oxidation of the phenyl ring or the pyrazole moiety can lead to various derivatives.

Reduction: Reduction of the carbonyl group yields the corresponding alcohol.

Substitution: Substitution reactions can occur at the phenyl ring or the pyrazole nitrogen.

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Compound X finds applications in:

Medicine: Investigated as a potential anti-inflammatory or anticancer agent due to its unique structure.

Chemical Biology: Used as a probe to study specific biological pathways.

Industry: Employed in the synthesis of other complex molecules.

Mechanism of Action

The exact mechanism remains an active area of research. it likely interacts with specific cellular targets, affecting signaling pathways or enzymatic processes.

Comparison with Similar Compounds

Compound X stands out due to its benzofuran-pyrazole hybrid structure. Similar compounds include [Compound Y] and [Compound Z], but their structures lack the same combination of rings and substituents.

: Reference for Compound Y. : Reference for Compound Z.